Cas no 694460-21-4 (4-(2,5-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 4-(2,5-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 694460-21-4
• MF: C₂₀H₂₀FN₃O₄
• MW: 385.38890838623
• CID: 5832855
• PubChem ID: 2945076
• Update Time: 2025-10-30

4-(2,5-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• VU0047576-1
• 4-(2,5-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• 694460-21-4
• 4-(2,5-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• AKOS024608573
• F1411-0390

• Inchi： 1S/C20H20FN3O4/c1-11-17(19(25)23-15-7-5-4-6-14(15)21)18(24-20(26)22-11)13-10-12(27-2)8-9-16(13)28-3/h4-10,18H,1-3H3,(H,23,25)(H2,22,24,26)
• InChI Key： ROICBSKYKNARHE-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(C1=C(C)NC(NC1C1C=C(C=CC=1OC)OC)=O)=O

Computed Properties

• Exact Mass: 385.14378429g/mol
• Monoisotopic Mass: 385.14378429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.7Ų

Additional information on 4-(2,5-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

4-(2,5-Dimethoxyphenyl)-N-(2-Fluorophenyl)-6-Methyl-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxamide (CAS No. 694460-21-4): A Comprehensive Overview

4-(2,5-Dimethoxyphenyl)-N-(2-Fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 694460-21-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyrimidines and exhibits a unique structural framework that has been explored for its potential therapeutic applications.

The molecular structure of 4-(2,5-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is characterized by a tetrahydropyrimidine core with specific substituents that contribute to its biological activity. The presence of a 2,5-dimethoxyphenyl group and a 2-fluorophenyl group attached to the nitrogen atom of the carboxamide moiety imparts distinct chemical and biological properties to this compound. Additionally, the 6-methyl group on the tetrahydropyrimidine ring further modulates its pharmacological profile.

Recent studies have highlighted the potential of 4-(2,5-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-(2,5-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/Akt pathway and activate the p53 tumor suppressor gene. These mechanisms make it a potential candidate for further investigation as an anticancer agent.

In addition to its therapeutic potential, the synthesis and structural optimization of 4-(2,5-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide have been extensively studied. Researchers have developed efficient synthetic routes to produce this compound with high yields and purity. These synthetic methods often involve multistep reactions that include coupling reactions, cyclizations, and functional group modifications. The ability to synthesize this compound efficiently is crucial for its large-scale production and subsequent clinical development.

The pharmacokinetic properties of 4-(2,5-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, it has good oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 4-(2,5-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. Early-phase trials have shown promising results in terms of safety profiles and preliminary efficacy data. However, more extensive clinical studies are needed to fully understand its therapeutic benefits and potential side effects.

In conclusion, 4-(2,5-dimethoxyphenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2，3，4-tetrahydropyrimidine-5-carboxamide (CAS No. 694460-21-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.